Cas no 865363-99-1 (Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-)

• Product Name: Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-
• CAS No: 865363-99-1
• MF: C₂₈H₃₀FN₅O₃Si
• MW: 531.653410434723
• CID: 6968308
• PubChem ID: 151855104
• Update Time: 2025-08-07

Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 865363-99-1
• Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-
• SCHEMBL21682840

• Inchi： 1S/C28H30FN5O3Si/c1-5-28(21(35)16-22(37-28)34-18-31-23-24(30)32-26(29)33-25(23)34)17-36-38(27(2,3)4,19-12-8-6-9-13-19)20-14-10-7-11-15-20/h1,6-15,18,21-22,35H,16-17H2,2-4H3,(H2,30,32,33)/t21-,22+,28+/m0/s1
• InChI Key： SJNDVQJRHQJLKW-PFPZSTESSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@]1(C#C)[C@H](C[C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)O

Computed Properties

• Exact Mass: 531.21019453Da
• Monoisotopic Mass: 531.21019453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų